Cas no 1236874-00-2 (trigoxyphin A)

• Product Name: trigoxyphin A
• CAS No: 1236874-00-2
• Molecular Formula: C₃₄H₃₄O₉
• Molecular Weight: 586.62836
• CID: 2056029
• PubChem ID: 46912659

trigoxyphin A Properties

Names and Identifiers

• trigoxyphin A
• [ "" ]
• 1236874-00-2
• (6,7-Dihydroxy-4,8,18-trimethyl-5-oxo-14-phenyl-16-prop-1-en-2-yl-9,13,15,19-tetraoxahexacyclo[12.4.1.01,11.02,6.08,10.012,16]nonadec-3-en-17-yl) benzoate
• TRIGOXYPHIN A
• LZB87400

• InChIKey： XVFFINDRMYVYJL-JHFRZJSHSA-N
• Inchi： InChI=1S/C34H34O9/c1-17(2)32-25(39-28(36)20-12-8-6-9-13-20)19(4)33-22-16-18(3)24(35)31(22,38)29(37)30(5)26(40-30)23(33)27(32)41-34(42-32,43-33)21-14-10-7-11-15-21/h6-16,19,22-23,25-27,29,37-38H,1H2,2-5H3/t19-,22-,23+,25+,26+,27?,29-,30+,31-,32+,33+,34-/m1/s1
• SMILES： C[C@@H]1[C@@H]([C@]2(C3[C@H]4[C@]1([C@@H]5C=C(C(=O)[C@]5([C@@H]([C@@]6([C@H]4O6)C)O)O)C)O[C@](O3)(O2)c7ccccc7)C(=C)C)OC(=O)c8ccccc8

Computed Properties

• Exact Mass: 586.22028266g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Rotatable Bond Count: 5
• Monoisotopic Mass: 586.22028266g/mol
• Heavy Atom Count: 43
• Complexity: 1300
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 12
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.2
• Topological Polar Surface Area: 124Ų

Experimental Properties

• Melting Point: 211 °C (decomposition)
• Solubility: Insuluble (3.8E-5 g/L) (25 ºC),
• Color/Form: Powder
• Density: 1.44±0.1 g/cm3 (20 ºC 760 Torr),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Rhamnofolane and daphnane diterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Rhamnofolane and daphnane diterpenoids